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Compound of Interest

Compound Name: 2,2-Dimethylglutaric anhydride

CAS No.: 2938-48-9

Cat. No.: B1584545

Get Quote

Thermodynamic Behavior, Purification Protocols, and Synthetic Utility in Drug Development[1]

[2]

Executive Summary
2,2-Dimethylglutaric anhydride (DMGA) (CAS: 2938-48-9) is a cyclic anhydride intermediate

critical to the synthesis of glutarimide-based pharmaceuticals and biodegradable polyesters.

Unlike its unsubstituted analog (glutaric anhydride), DMGA exhibits enhanced ring stability due

to the Thorpe-Ingold (Gem-Dimethyl) Effect, which favors the cyclic anhydride form over the

open-chain diacid.

This guide provides a definitive analysis of its boiling point thermodynamics, vacuum distillation

protocols, and application in nucleophilic ring-opening reactions for drug discovery.[1]
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Property Value / Specification Context

CAS Number 2938-48-9

Molecular Formula C₇H₁₀O₃

Molecular Weight 142.15 g/mol

Appearance
White crystalline solid / fused

mass
Low melting point solid.

Melting Point 37 – 42 °C

Melts near physiological

temperature; requires careful

storage to prevent fusing.

Boiling Point (Vacuum) 175 – 180 °C @ 60 mmHg Primary purification parameter.

Boiling Point (Atm) ~270 °C (Extrapolated)

Not recommended. High

thermal stress risks

decarboxylation.

Density 1.164 g/cm³ (predicted)

Denser than water; phase

separation is distinct in

aqueous workups.

Solubility Soluble in CHCl₃, THF, EtOAc
Hydrolyzes in water/alcohols.

[1]

Thermodynamic Profile: The Boiling Point Criticality
The boiling point of DMGA is the single most critical parameter for its isolation. While the

theoretical atmospheric boiling point is approximately 270 °C, processing at this temperature is

experimentally unsound due to the risk of thermal decomposition and ring-opening

polymerization.

The Gem-Dimethyl Effect on Stability
The presence of two methyl groups at the

-position creates steric bulk that compresses the bond angle of the central carbon (
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). This compression forces the terminal carboxyl groups closer together, entropically and
enthalpically favoring cyclization.[1]

Implication: DMGA forms more readily and is more resistant to hydrolysis than glutaric

anhydride.

Distillation Consequence: The compound is stable enough to be distilled, but vacuum

conditions are mandatory to lower the boiling point below the threshold of thermal

degradation (~200 °C).

Pressure-Temperature Nomograph Logic
To purify DMGA efficiently, one must operate within a specific window.[1]

Target Vapor Temperature: 175–180 °C

Required Vacuum: 60 mmHg (approx. 80 mbar)

Deep Vacuum Warning: At significantly lower pressures (<5 mmHg), the boiling point may

drop below the melting point of the distillate in the condenser, causing the anhydride to

solidify and clog the apparatus (sublimation risk).

Experimental Protocol: Synthesis & Purification
The following workflow details the conversion of 2,2-dimethylglutaric acid to the anhydride,

followed by vacuum distillation.

Synthesis (Dehydration)
Reaction: 2,2-Dimethylglutaric acid

2,2-Dimethylglutaric anhydride + 2 AcOH[1]

Charge: Place 2,2-dimethylglutaric acid (1.0 eq) in a round-bottom flask.

Reagent: Add acetic anhydride (2.0 - 3.0 eq). The excess serves as the solvent.

Reflux: Heat to reflux (140 °C) for 2–4 hours. Monitor by TLC or NMR (disappearance of acid

protons).
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Concentration: Remove excess acetic anhydride and acetic acid byproduct via rotary

evaporation (50 °C, <20 mmHg).

Purification via Vacuum Distillation
Objective: Isolate pure DMGA from oligomeric byproducts and trace acid.

Equipment Setup:

Short-path distillation head (to minimize holdup).

Air condenser (preferred over water-cooled to prevent clogging, as MP is 38 °C).[1]

Vacuum pump capable of maintaining stable 60 mmHg.

Step-by-Step Guide:

Pre-Heat: Melt the crude residue (bath temp ~60 °C).

Vacuum Application: Slowly lower pressure to 60 mmHg.

Ramp: Increase oil bath temperature to 190–200 °C.

Fraction Collection:

Foreshot: Discard initial distillate (residual AcOH/Ac₂O).

Main Fraction: Collect vapor at 175–180 °C.

Cooling: Maintain the receiving flask at room temperature. If the distillate solidifies in the

path, use a heat gun to gently melt it down.

Critical Control Point

Crude Reaction Mixture
(Anhydride + Trace Acid + Oligomers)

Solvent Stripping
(Remove AcOH/Ac2O)

Rotovap Vacuum Application
(Set to 60 mmHg)

Transfer to Still Distillation
(Vapor Temp: 175-180°C)

Heat Bath to 200°C Product Solidification
(MP: 37-42°C)

Condense
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Click to download full resolution via product page

Figure 1: Purification logic flow for 2,2-Dimethylglutaric anhydride, highlighting the critical

distillation window.

Applications in Drug Discovery[1][2]
DMGA is a versatile electrophile in medicinal chemistry, particularly for synthesizing

glutarimides and functionalized piperidines.[1]

Nucleophilic Ring Opening
The anhydride ring is highly reactive toward nucleophiles (amines, alcohols).[1] The gem-

dimethyl group directs regioselectivity in some cases, though the molecule is symmetric.

Reaction: Anhydride + Primary Amine

Amido-Acid.

Cyclization: The resulting amido-acid can be closed to a glutarimide (piperidine-2,6-dione)

using activation agents (e.g., CDI, SOCl₂) or thermal dehydration.[1]

Relevance to Tyrosinemia Therapeutics
DMGA derivatives are structural analogs relevant to the inhibition of tyrosine catabolic

enzymes. While Nitisinone is a cyclohexanedione, the 3,3-dimethylglutarimide scaffold (derived

from DMGA) appears in patent literature for metabolic disorder treatments and as a linker in

targeted protein degradation (PROTACs) where glutarimide moieties bind to Cereblon E3

ligase.[1]
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Figure 2: Synthetic pathway from DMGA to bioactive glutarimide scaffolds.

Handling and Stability
Moisture Sensitivity: Anhydrides hydrolyze to the corresponding dicarboxylic acid upon

exposure to atmospheric moisture.

Storage: Store under nitrogen or argon in a desiccator.

Indicator: If the solid smells strongly of vinegar (acetic acid) or has a melting point >50°C

(indicating acid formation), re-distill before use.

Thermal Stability: Stable up to ~200 °C under inert atmosphere. Avoid prolonged heating in

the presence of moisture or strong bases.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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